![molecular formula C30H31NO6 B2829614 (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid CAS No. 222842-99-1](/img/structure/B2829614.png)
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid
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Description
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid is a useful research compound. Its molecular formula is C30H31NO6 and its molecular weight is 501.579. The purity is usually 95%.
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Scientific Research Applications
Enzyme-Activated Surfactants and Nanotube Dispersions
- N-Fluorenyl-9-methoxycarbonyl-protected amino acids, including the compound , have been used as surfactants for carbon nanotubes. These surfactants are convertible into enzymatically activated forms, creating homogeneous aqueous nanotube dispersions, useful in material science and nanotechnology applications (Cousins et al., 2009).
Oligomer Synthesis from Neuraminic Acid Analogues
- The compound has been used in the synthesis of oligomers derived from amide-linked neuraminic acid analogues. These sugar amino acids have been incorporated into oligomers varying in length, which have potential applications in the development of novel biomaterials (Gregar & Gervay-Hague, 2004).
Self-Assembled Structures in Material Science
- The self-assembly of Fmoc variants of this compound has been observed under varying concentration and temperature conditions. These self-assembled structures exhibit controlled morphological transitions, indicating potential applications in the design of novel materials and nanotechnological architectures (Kshtriya et al., 2021).
Inhibitory Effects on Enzymes
- Certain derivatives of the compound have been shown to inhibit L-aromatic amino acid decarboxylase, an enzyme relevant in medicinal chemistry, suggesting potential therapeutic applications (Ahmad et al., 1992).
Peptide Synthesis and Protecting Groups
- The compound has been utilized as a reversible protecting group in peptide synthesis. This application is significant in the synthesis of peptides with complex sequences, which has implications in pharmaceutical and biochemical research (Johnson et al., 1993).
properties
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]phenyl]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H31NO6/c1-30(2,3)37-27(32)17-20-14-12-19(13-15-20)16-26(28(33)34)31-29(35)36-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-15,25-26H,16-18H2,1-3H3,(H,31,35)(H,33,34)/t26-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHGRYGUUIUHNLH-SANMLTNESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC1=CC=C(C=C1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)CC1=CC=C(C=C1)C[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H31NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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